Cas no 1806310-79-1 (2-Cyano-5-methyl-4-nitrophenylacetic acid)

• Product Name: 2-Cyano-5-methyl-4-nitrophenylacetic acid
• CAS No: 1806310-79-1
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5004178
• Update Time: 2025-06-07

2-Cyano-5-methyl-4-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-methyl-4-nitrophenylacetic acid

• Inchi： 1S/C10H8N2O4/c1-6-2-7(4-10(13)14)8(5-11)3-9(6)12(15)16/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： ORXGHGJTUWAKKK-UHFFFAOYSA-N
• SMILES： OC(CC1C(C#N)=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 2-Cyano-5-methyl-4-nitrophenylacetic acid

Introduction to 2-Cyano-5-methyl-4-nitrophenylacetic acid (CAS No. 1806310-79-1)

2-Cyano-5-methyl-4-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806310-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro and cyano functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the development of various biologically active molecules. The presence of both electron-withdrawing and electron-donating substituents in its aromatic ring system imparts distinct reactivity, making it a versatile building block for medicinal chemists.

The nitro group at the 4-position and the cyano group at the 2-position of the phenyl ring contribute to the compound's overall electronic properties, influencing its solubility, stability, and reactivity. These features are particularly relevant in the context of drug design, where precise control over molecular interactions is crucial. The methyl group at the 5-position further modulates the electronic environment, enhancing the compound's potential as a precursor for more complex pharmacophores.

In recent years, there has been a growing interest in exploring novel heterocyclic derivatives derived from aromatic acetic acids. 2-Cyano-5-methyl-4-nitrophenylacetic acid has emerged as a promising candidate in this domain due to its ability to serve as a precursor for synthesizing various bioactive compounds. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The nitro group can be reduced to an amine, expanding its synthetic utility for constructing more complex molecules.

One of the most compelling aspects of 2-Cyano-5-methyl-4-nitrophenylacetic acid is its role in the synthesis of small-molecule probes for biochemical studies. The cyano group can undergo nucleophilic substitution reactions, allowing for further functionalization and diversification of the core scaffold. This adaptability has made it a preferred choice for medicinal chemists seeking to explore structure-activity relationships (SAR) in their drug discovery programs.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in treating neurological disorders. Preliminary studies suggest that derivatives of 2-Cyano-5-methyl-4-nitrophenylacetic acid may interact with specific neurotransmitter receptors, offering a new avenue for therapeutic intervention. The nitro group's ability to cross the blood-brain barrier has been particularly noted as a favorable property for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 2-Cyano-5-methyl-4-nitrophenylacetic acid serves as an excellent starting material for constructing more complex scaffolds through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups onto the phenyl ring. Additionally, the carboxylic acid functionality allows for amide bond formation, enabling the construction of peptidomimetics and other bioactive peptides.

The environmental and safety considerations associated with 2-Cyano-5-methyl-4-nitrophenylacetic acid are also noteworthy. While it does not pose significant hazards under normal conditions, proper handling protocols must be followed to ensure worker safety. Storage should be conducted in a cool, dry place away from direct sunlight to prevent degradation. Furthermore, waste disposal must comply with local regulations to minimize environmental impact.

In conclusion, 2-Cyano-5-methyl-4-nitrophenylacetic acid (CAS No. 1806310-79-1) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new synthetic pathways and biological applications, this compound is poised to play an increasingly significant role in drug discovery and development.